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Compound of Interest

Compound Name: Oil Orange ss

CAS No.: 2646-17-5

Cat. No.: B1669088

Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the proper handling and disposal of chemical reagents is a cornerstone of a safe and compliant

work environment. This guide provides essential, step-by-step procedures for the safe disposal

of Oil Orange SS, a vibrant azo dye also known as Solvent Orange 2. Adherence to these

protocols is critical to mitigate potential health risks and ensure environmental responsibility.

Oil Orange SS is recognized for its use in various industrial and research applications.

However, it is also a substance that requires careful management due to its potential health

hazards. It is suspected of causing genetic defects and cancer[1]. Therefore, a thorough

understanding of its properties and the associated disposal requirements is paramount.

Immediate Safety and Handling
Before beginning any disposal process, ensure that all relevant safety precautions are

understood and implemented. This includes wearing appropriate personal protective equipment

(PPE) and having a clear understanding of the chemical's hazards.

Key Safety Information for Oil Orange SS:
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Property Information

Synonyms Solvent Orange 2, 1-(o-Tolylazo)-2-naphthol

Appearance Orange to red powder or crystals[2][3]

CAS Number 2646-17-5[2]

Molecular Formula C₁₇H₁₄N₂O[2]

Health Hazards

Suspected of causing genetic defects and

cancer.[1] May cause irritation upon eye or skin

contact, inhalation, or ingestion.[3]

Fire Hazard

Considered combustible, though specific flash

point data is not readily available.[3] Azo dyes

can be explosive in air at certain concentrations.

[3]

Storage

Store at room temperature in a tightly closed

container, away from heat and ignition sources.

[2][4]

Step-by-Step Disposal Protocol
The disposal of Oil Orange SS must be conducted in a manner that ensures the safety of

laboratory personnel and compliance with all applicable regulations. As a potentially hazardous

substance, it should not be disposed of in the general waste or down the drain.

Methodology for Safe Disposal:

Waste Identification and Segregation:

Label a dedicated, leak-proof container as "Hazardous Waste: Oil Orange SS."

Ensure the container is compatible with the chemical.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.
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Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety goggles, and chemical-

resistant gloves.

If there is a risk of generating dust, a NIOSH-approved respirator is recommended.[5]

Handling and Transfer:

Conduct all handling of solid Oil Orange SS in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

If transferring the solid, use a scoop or spatula to avoid generating dust.

For small spills, dampen the solid material with 60-70% ethanol before transferring it to the

hazardous waste container.[3] Use absorbent paper dampened with ethanol to clean up

any remaining residue.[3]

Container Management:

Keep the hazardous waste container securely closed when not in use.

Store the container in a designated, well-ventilated, and secure secondary containment

area away from incompatible materials.

Final Disposal:

Dispose of the container through your institution's designated hazardous waste

management program.[5][6]

Contact your Environmental Health & Safety (EH&S) department or an approved waste

disposal company for specific guidance and to arrange for pickup.[5][6]

It is crucial to adhere to all federal, state, and local regulations governing hazardous waste

disposal.[5] The U.S. Environmental Protection Agency (EPA) has specific regulations for

wastes generated from the production of certain dyes and pigments (K181), and while it's

not confirmed that Oil Orange SS falls under this, it highlights the importance of proper

waste characterization and disposal.[7][8][9]
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Visualizing the Disposal Workflow
To further clarify the procedural steps, the following diagram illustrates the logical workflow for

the proper disposal of Oil Orange SS.
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Caption: Logical workflow for the safe disposal of Oil Orange SS.

By following these detailed procedures, laboratory professionals can ensure the safe and

compliant disposal of Oil Orange SS, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific safety and disposal guidelines as the

primary source of information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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